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Compound of Interest

Compound Name: 2-Methyltetrahydrothiophen-3-one

Cat. No.: B078238

Application Notes and Protocols for Researchers and Product Development Professionals

2-Methyltetrahydrothiophen-3-one, also known as "blackberry thiophenone," is a potent,
sulfur-containing aroma chemical that offers a unique and multifaceted scent profile. Its
complex character, reminiscent of berries, fruits, with a distinct sulfurous edge, makes it a
valuable ingredient for creating innovative and memorable fragrance compositions. These
application notes provide a comprehensive guide for researchers, perfumers, and drug
development professionals on the effective utilization of this intriguing molecule.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Methyltetrahydrothiophen-
3-one is fundamental for its successful incorporation into fragrance formulations.
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Property Value Reference

Molecular Formula CsHsOS [1]

Molecular Weight 116.18 g/mol [1]

CAS Number 13679-85-1 [1]

FEMA Number 3512 [2]

Appearance Alm-ost colorless to pale yellow o
liquid

Odor Profile Berry, fruity, sulfurous

Boiling Point 82 °C at 28 mmHg

Density 1.119 g/mL at 25 °C

Flash Point 71 °C (159.8 °F)

Solubility Insoluble in water; soluble in 2]

alcohol and fats.

Olfactory Profile and Applications

2-Methyltetrahydrothiophen-3-one is a versatile ingredient with a range of potential
applications in various fragrance sectors. Its potent and diffusive character means it is typically
used at very low concentrations.

Applications:

e Fine Fragrance: In fine perfumery, it can introduce a unique, juicy, and slightly dark berry
note. It pairs well with fruity, floral, and gourmand accords, adding a layer of complexity and
intrigue.

e Personal Care Products: Its fruity and sulfurous notes can be used to create distinctive
scents in products such as shampoos, shower gels, and lotions.[3] Careful consideration of
dosage is crucial to avoid an overpowering sulfurous character.
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e Household Products: In air fresheners and cleaning products, it can contribute to novel fruit-
forward scents, moving beyond traditional citrus and pine profiles.

o Flavor Industry: It is also used as a flavor enhancer in various food products, particularly in
savory and meat flavors.[3][4]

Experimental Protocols
Determination of Odor Detection Threshold

Objective: To determine the lowest concentration of 2-Methyltetrahydrothiophen-3-one
detectable by the human nose in a specific medium (e.g., air, water, or ethanol).

Materials:

e 2-Methyltetrahydrothiophen-3-one (high purity)

Odor-free solvent (e.qg., dipropylene glycol, ethanol)

Series of dilutions in the chosen solvent

Odor-free smelling strips

Glass olfactorium or well-ventilated, odor-free room

Panel of trained sensory analysts (minimum of 10)

Protocol:

Prepare a stock solution of 2-Methyltetrahydrothiophen-3-one in the chosen solvent.

Create a series of dilutions from the stock solution, typically in a geometric progression (e.g.,
1:10 or 1:2 dilutions).

Dip smelling strips into each dilution and a blank (solvent only) for a standardized amount of
time (e.g., 2 seconds).

Allow the solvent to evaporate for a set period (e.g., 10 seconds).
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Present the smelling strips to the sensory panelists in a randomized and blind manner.

Employ a forced-choice method (e.g., triangular or paired comparison) where panelists must
identify the strip with the odor.

The odor detection threshold is statistically determined as the concentration at which a
certain percentage (typically 50%) of the panel can reliably detect the odor.

Evaluation of Substantivity (Longevity) on Skin

Objective: To measure the persistence of the fragrance of 2-Methyltetrahydrothiophen-3-one
on human skin over time.

Materials:

Solution of 2-Methyltetrahydrothiophen-3-one in a skin-safe solvent (e.g., ethanol at a
predetermined concentration).

Panel of human subjects with clean, unscented skin.
Designated application area on the forearm.

Timer.

Sensory evaluation booth.

Protocol:

o Apply a standardized amount of the fragrance solution to a marked area on the subject's
forearm.

o At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), the subject will evaluate the intensity
of the fragrance at the application site.

e The intensity is rated on a labeled magnitude scale (LMS) or a simple intensity scale (e.g., O-
10, where 0 is no odor and 10 is very strong).
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e The substantivity is determined by the time it takes for the fragrance intensity to fall below a
predetermined level.

» Data from all panelists are averaged to create a longevity curve.

Stability Testing in a Cosmetic Base

Objective: To assess the chemical and olfactory stability of 2-Methyltetrahydrothiophen-3-
one in a representative cosmetic base (e.g., a lotion or shampoo) under accelerated aging
conditions.

Materials:

e 2-Methyltetrahydrothiophen-3-one.

» Unfragranced cosmetic base.

e Glass jars with airtight lids.

e Oven for accelerated aging (e.g., at 40°C).

e UV light chamber.

o Refrigerator (for freeze-thaw cycles).

o Gas Chromatography-Mass Spectrometry (GC-MS) equipment.
e Trained sensory panel.

Protocol:

e Incorporate 2-Methyltetrahydrothiophen-3-one into the cosmetic base at a target
concentration.

o Package the fragranced base in glass jars.

o Store samples under different conditions:
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[e]

Accelerated Aging (Heat): Place samples in an oven at 40°C for a period of 1 to 3 months
(representing 1-3 years of shelf life).

[e]

Light Exposure: Expose samples to controlled UV light to simulate exposure to sunlight.

o

Freeze-Thaw Cycles: Subject samples to alternating periods of freezing (e.g., -10°C) and
thawing (room temperature) for several cycles.

o

Control: Store samples at room temperature in the dark.

e At regular intervals, evaluate the samples for:

o Olfactory Changes: A sensory panel assesses any changes in the scent profile (e.g., loss
of intensity, development of off-notes).

o Physical Changes: Observe any changes in color, viscosity, or phase separation of the
cosmetic base.

o Chemical Degradation: Analyze the concentration of 2-Methyltetrahydrothiophen-3-one
using GC-MS to quantify any degradation.

Visualization of Key Processes
Olfactory Signaling Pathway for Sulfur-Containing
Compounds

The perception of sulfur-containing compounds like 2-Methyltetrahydrothiophen-3-one is a
complex process. Recent research suggests a crucial role for metal ions, such as copper, in the
activation of specific olfactory receptors.
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Caption: Olfactory signal transduction pathway for sulfur compounds.

Experimental Workflow for Substantivity Evaluation

A structured workflow is essential for obtaining reliable data on the longevity of a fragrance

ingredient on the skin.
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Caption: Workflow for assessing fragrance substantivity on skin.

Logical Flow for Stability Testing

Stability testing follows a logical progression to ensure all critical parameters are evaluated.
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Caption: Logical flow for comprehensive fragrance stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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